N1-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(p-tolyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(2-(1-((2,5-dimethylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-(p-tolyl)oxalamide is a useful research compound. Its molecular formula is C24H31N3O4S and its molecular weight is 457.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : Studies on the synthesis of piperidine derivatives, including N-sulfonyl piperidines, have shown that these compounds can be synthesized through various methods, including anodic methoxylation and multistep reactions involving sulfonyl groups. These techniques are crucial for developing novel compounds with potential pharmaceutical applications (Golub & Becker, 2015)[https://consensus.app/papers/effect-nacyl-nsulfonyl-groups-methoxylation-piperidine-golub/753a3fbd1c8b5aa29d17d256a10ab92c/?utm_source=chatgpt].
Chemical Reactions and Modifications : Research on the aminolysis of X-substituted phenyl diphenylphosphinates with piperidine derivatives indicates that the reaction mechanisms and outcomes can significantly vary based on the amine's nature, providing insights into synthesizing targeted chemical structures (Um, Han, & Shin, 2009)[https://consensus.app/papers/aminolysis-xsubstituted-diphenylphosphinates-effect-um/97cf7fab82245c0ca7ffaa412655e181/?utm_source=chatgpt].
Biological Activities and Applications
Anticancer Potential : Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids were synthesized and evaluated as potential anticancer agents, showing promising results against specific cancer cell lines. This research demonstrates the potential of piperidine derivatives in developing new anticancer therapies (Rehman et al., 2018)[https://consensus.app/papers/synthesis-heterocyclic-3piperidinyl134oxadiazole-rehman/6da2007ec42e59a9b7611f5df1d12708/?utm_source=chatgpt].
Antibacterial Activity : N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide were synthesized and showed moderate to significant antibacterial activity against various bacterial strains. These findings highlight the potential of such compounds in addressing antibiotic resistance and developing new antibacterial agents (Khalid et al., 2016)[https://consensus.app/papers/synthesis-analysis-antibacterial-study-nsubstituted-khalid/07c2506d38a05561ab6c6ee0ae360073/?utm_source=chatgpt].
Enzyme Inhibition for Alzheimer’s Disease : New N-substituted derivatives of 3-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide were synthesized and assessed as drug candidates for Alzheimer’s disease through enzyme inhibition studies. This research illustrates the role of piperidine derivatives in developing treatments for neurodegenerative diseases (Rehman et al., 2018)[https://consensus.app/papers/synthesis-heterocyclic-3piperidinyl134oxadiazole-rehman/6da2007ec42e59a9b7611f5df1d12708/?utm_source=chatgpt].
Properties
IUPAC Name |
N-[2-[1-(2,5-dimethylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-(4-methylphenyl)oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31N3O4S/c1-17-8-11-20(12-9-17)26-24(29)23(28)25-14-13-21-6-4-5-15-27(21)32(30,31)22-16-18(2)7-10-19(22)3/h7-12,16,21H,4-6,13-15H2,1-3H3,(H,25,28)(H,26,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFYOARHSYRFHCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C(=O)NCCC2CCCCN2S(=O)(=O)C3=C(C=CC(=C3)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H31N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.